Cas no 2692623-71-3 (Palmitoleyl Arachidonate)

• Product Name: Palmitoleyl Arachidonate
• CAS No: 2692623-71-3
• MF: C₃₆H₆₂O₂
• MW: 526.876291751862
• CID: 5146176
• Update Time: 2025-05-20

Palmitoleyl Arachidonate Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoic acid, (9Z)-9-hexadecen-1-yl ester, (5Z,8Z,11Z,14Z)-
• Palmitoleyl Arachidonate

• Inchi： 1S/C36H62O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36(37)38-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2/h11,13-14,16-17,19,21-22,26,28H,3-10,12,15,18,20,23-25,27,29-35H2,1-2H3/b13-11-,16-14-,19-17-,22-21-,28-26-
• InChI Key： KHWQFXYVNZOFGS-SBWCHVBCSA-N
• SMILES： C(OCCCCCCCC/C=C\CCCCCC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 593.6±49.0 °C(Predicted)

Additional information on Palmitoleyl Arachidonate

Research Brief on Palmitoleyl Arachidonate (CAS: 2692623-71-3): Recent Advances and Implications

Palmitoleyl Arachidonate (CAS: 2692623-71-3) is a specialized fatty acid ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. Recent studies have explored its role in modulating inflammatory pathways, lipid metabolism, and cellular signaling, positioning it as a promising candidate for drug development and biomedical applications. This research brief synthesizes the latest findings related to Palmitoleyl Arachidonate, highlighting its molecular mechanisms, experimental outcomes, and future directions.

One of the key areas of investigation has been the compound's interaction with the endocannabinoid system (ECS). Research indicates that Palmitoleyl Arachidonate acts as a ligand for cannabinoid receptors, particularly CB1 and CB2, influencing anti-inflammatory and analgesic responses. A 2023 study published in the Journal of Lipid Research demonstrated its efficacy in reducing neuroinflammation in murine models, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and multiple sclerosis. The study utilized mass spectrometry and molecular docking simulations to validate its binding affinity and metabolic stability.

Another critical aspect of Palmitoleyl Arachidonate research revolves around its role in lipidomics and metabolic disorders. A recent clinical preprint (2024) highlighted its altered levels in patients with non-alcoholic fatty liver disease (NAFLD), correlating with disease progression. These findings underscore its potential as a biomarker or therapeutic target. Furthermore, synthetic analogs of Palmitoleyl Arachidonate are being explored to enhance bioavailability and reduce off-target effects, as reported in a Nature Chemical Biology paper detailing structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in scaling up production and ensuring clinical translatability. Current synthesis methods for Palmitoleyl Arachidonate (CAS: 2692623-71-3) involve multi-step enzymatic processes, which are cost-intensive. However, breakthroughs in biocatalysis, such as the use of engineered lipases, offer promising solutions to improve yield and purity. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate translational research.

In conclusion, Palmitoleyl Arachidonate represents a multifaceted molecule with substantial potential in pharmacology and diagnostics. Future research should focus on elucidating its pharmacokinetics, optimizing delivery systems, and expanding clinical trials to validate its therapeutic efficacy. This brief underscores the importance of continued investment in lipid-based drug discovery and the integration of omics technologies to unlock its full biomedical potential.